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Compound of Interest

2,2-Dimethoxy-2-
Compound Name:
phenylacetophenone

cat. No.: B1663997

For Researchers, Scientists, and Drug
Development Professionals

This technical guide provides a comprehensive overview of 2,2-Dimethoxy-2-
phenylacetophenone, a widely used photoinitiator. The document details its molecular
structure, chemical properties, and primary applications, with a focus on data relevant to
research and development.

Molecular Structure and Identification

2,2-Dimethoxy-2-phenylacetophenone, also known by synonyms such as Benzil dimethyl
acetal and Irgacure 651, is an organic compound crucial for initiating photopolymerization
reactions.[1][2] It belongs to the class of aromatic ketones.[3]

e IUPAC Name: 2,2-dimethoxy-1,2-diphenylethanone[1][4]
e CAS Number: 24650-42-8[3][5][6][7][8]
e Molecular Formula: C1eH1603[3][6][8]

The molecular structure features a central carbonyl group bonded to a phenyl ring and a
carbon atom substituted with two methoxy groups and another phenyl ring. This structure is key
to its ability to undergo homolytic cleavage upon exposure to UV radiation.[3]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1663997?utm_src=pdf-interest
https://www.benchchem.com/product/b1663997?utm_src=pdf-body
https://www.benchchem.com/product/b1663997?utm_src=pdf-body
https://www.benchchem.com/product/b1663997?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dimethoxy-2-phenylacetophenone
https://en.wikipedia.org/wiki/2,2-Dimethoxy-2-phenylacetophenone
https://wap.guidechem.com/encyclopedia/2-2-dimethoxy-2-phenylacetophe-dic21107.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dimethoxy-2-phenylacetophenone
https://www.alfa-chemistry.com/product/2-2-dimethoxy-2-phenylacetophenone-cas-24650-42-8-284809.html
https://wap.guidechem.com/encyclopedia/2-2-dimethoxy-2-phenylacetophe-dic21107.html
https://www.sigmaaldrich.com/US/en/product/aldrich/196118
https://www.scbt.com/p/2-2-dimethoxy-2-phenylacetophenone-24650-42-8
https://www.solutions.actylis.com/products/2-2-dimethoxy-2-phenylacetophenone
https://axios-research.com/products/2-2-dimethoxy-2-phenylacetophenone
https://wap.guidechem.com/encyclopedia/2-2-dimethoxy-2-phenylacetophe-dic21107.html
https://www.scbt.com/p/2-2-dimethoxy-2-phenylacetophenone-24650-42-8
https://axios-research.com/products/2-2-dimethoxy-2-phenylacetophenone
https://wap.guidechem.com/encyclopedia/2-2-dimethoxy-2-phenylacetophe-dic21107.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Physicochemical and Spectroscopic Data

The physical and chemical properties of 2,2-Dimethoxy-2-phenylacetophenone are
summarized below. This compound typically appears as a white to off-white crystalline solid.[3]
[7] It is stable under normal conditions but is sensitive to light and incompatible with strong
acids and oxidizing agents.[9]

Property Value Reference(s)
Molecular Weight 256.30 g/mol [1][5][6]
Melting Point 67-70 °C [41[9]
Boiling Point 169 °C at 7 mmHg [10]
Density ~1.13 g/cm?3 [4][10]
Appearance WTi(;e to off-white crystalline GBI

soli

- Soluble in acetone, ethyl
Solubility [319]
acetate, hot methanol

Insoluble in water [319]

Applications in Research and Industry

The primary application of 2,2-Dimethoxy-2-phenylacetophenone is as a photoinitiator for
free-radical polymerization.[2][3] It is extensively used in UV-curable systems such as coatings,
adhesives, printing inks, and dental resins.[3] Upon absorption of UV light, it generates free
radicals that initiate the polymerization of monomers and oligomers, particularly acrylates.[3][7]
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Typical Concentration (%

Application Area Reference(s)
wiw)

Clear Varnishes 1.0-15 [11]

Printing Inks 3.0-6.0 [11]

Printing Plates 1.0-15 [11]

Photoresists 20-5.0 [11]

Methacrylate Monomers As low as 0.25 [11][12]

Experimental Protocols

Several methods for the synthesis of 2,2-Dimethoxy-2-phenylacetophenone have been
documented. One common industrial method involves the reaction of benzil with dimethyl
sulfate and an alkali metal methylate (like sodium methylate) in a nonpolar organic solvent.[13]
[14]

Exemplary Protocol (from Patent US5081307A):[13]

Add 105.1 g of benzil and 81.6 g of dimethyl sulfate to 600 ml of xylene.
 Introduce 5 g of polyethylene glycol (PEG-400) as a catalyst.
« Stir the mixture efficiently at room temperature.

e Add 38.4 g of powdered sodium methylate in portions over 4 hours, maintaining the
temperature at 15-20°C.

» Age the mixture under the same conditions for an additional 3 hours.
e Wash the reaction mixture with 200 ml of water.

o Separate the aqueous layer. The product remains in the organic phase and can be purified
by recrystallization.[3]
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Other reported synthetic routes include the Claisen-Schmidt condensation and Friedel-Crafts
acylation.[15]

This protocol describes the use of 2,2-Dimethoxy-2-phenylacetophenone as a photoinitiator
to prepare a simple UV-curable resin.[11]

Materials:

e Acrylate monomer or oligomer (e.g., trimethylolpropane triacrylate, TMPTA)
e 2,2-Dimethoxy-2-phenylacetophenone (DMPA)

e Glass vial with a magnetic stir bar

Procedure:

» Dissolution: Weigh the desired amount of DMPA and add it to the acrylate monomer in the
glass vial. For a 1% w/w solution, add 0.1 g of DMPA to 9.9 g of the acrylate.

e Mixing: Stir the mixture at room temperature until the DMPA is completely dissolved. Gentle
heating (40-50°C) may be applied for highly viscous resins.

o Sample Preparation: Dispense the resin onto a substrate or into a mold.

o UV Curing: Expose the sample to a UV light source of appropriate wavelength and intensity
to initiate polymerization. Curing time will depend on the resin thickness, DMPA
concentration, and UV light intensity.

Mechanism of Action and Visualization

Upon absorption of UV radiation, 2,2-Dimethoxy-2-phenylacetophenone undergoes a Norrish
Type | cleavage. The bond between the carbonyl carbon and the adjacent quaternary carbon
breaks, forming two primary radical fragments: a benzoyl radical and an a,a-dimethoxybenzyl
radical.[16][17] These free radicals then react with monomer units (e.g., acrylates), initiating the
chain-growth polymerization process that leads to the formation of a cross-linked polymer
network.[10][16]

The following diagram illustrates the logical workflow of the photoinitiation process.
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Caption: Photoinitiation mechanism of DMPA leading to polymer formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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